Cas no 94278-29-2 (Pyridine,2-(5-methylhexyl)-)

• Product Name: Pyridine,2-(5-methylhexyl)-
• CAS No: 94278-29-2
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 808929
• PubChem ID: 3024242
• Update Time: 2025-04-19

Pyridine,2-(5-methylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(5-methylhexyl)-
• 2-(5-methylhexyl)pyridine
• DTXSID90241389
• SCHEMBL16181057
• 94278-29-2
• NS00066552
• EINECS 304-718-8

• Inchi： 1S/C12H19N/c1-11(2)7-3-4-8-12-9-5-6-10-13-12/h5-6,9-11H,3-4,7-8H2,1-2H3
• InChI Key： WXZQNHOHMPCZGQ-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CCCCC(C)C

Computed Properties

• Exact Mass: 177.152
• Monoisotopic Mass: 177.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.893
• Boiling Point: 243.9°Cat760mmHg
• Flash Point: 83°C
• Refractive Index: 1.486

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives